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Compound of Interest

Compound Name: Aniline;formaldehyde

Cat. No.: B1583644

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison
of Aniline Formaldehyde Composites Against Phenol Formaldehyde and Urea Formaldehyde
Alternatives, Supported by Experimental Data.

This guide provides a comprehensive analysis of the mechanical properties of aniline
formaldehyde composites, benchmarked against two common thermosetting resins: phenol
formaldehyde and urea formaldehyde. The data presented is curated from scientific literature to
offer an objective comparison for material selection and development in research and
pharmaceutical applications.

Data Presentation: A Side-by-Side Look at
Mechanical Performance

The selection of a composite material is often dictated by its mechanical resilience. The
following table summarizes key mechanical properties of aniline formaldehyde, phenol
formaldehyde, and urea formaldehyde composites, providing a quantitative basis for
comparison.
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Mechanical Aniline Phenol Urea
Test Standard
Property Formaldehyde Formaldehyde Formaldehyde
_ ASTM D638/
Tensile Strength 50 - 100 MPa[1] 35 - 50 MPa 35-70 MPa
D3039
Compressive
50 - 150 MPa[1] 150 - 250 MPa 140 - 210 MPa ASTM D695
Strength
Data not readily
Flexural Strength ) 70 - 100 MPa 70 - 140 MPa ASTM D790
available
Impact Strength Data not readily 0.59-1.13 Data not readily
_ _ ASTM D256
(Izod) available kJ/m2?[2] available
Hardness ) o
High (qualitative) ~ M80 - M100 M110 - M120 ASTM D785
(Rockwell)

Experimental Protocols: Methodologies for
Mechanical Validation

The data presented in this guide is contingent on standardized testing methodologies. The
following protocols, based on ASTM standards, are fundamental to the validation of the
mechanical properties of these composites.

Tensile Testing
o Standard: ASTM D638 (Standard Test Method for Tensile Properties of Plastics) or ASTM
D3039 (Standard Test Method for Tensile Properties of Polymer Matrix Composite Materials).

e Specimen: "Dog-bone" shaped specimens with a defined gauge length are used to ensure
that failure occurs in the central portion.

e Procedure: The specimen is mounted in the grips of a universal testing machine and
subjected to a constant rate of extension until it fractures. The load and displacement are
recorded throughout the test.

o Key Parameters:
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o Tensile Strength: The maximum stress the material can withstand before breaking.
o Young's Modulus: A measure of the material's stiffness.

o Elongation at Break: The percentage increase in length at the point of fracture.

Compressive Testing

o Standard: ASTM D695 (Standard Test Method for Compressive Properties of Rigid Plastics).
o Specimen: Typically cylindrical or rectangular blocks.

e Procedure: The specimen is placed between two compression plates in a universal testing
machine and subjected to a compressive load at a constant rate until it fails.

o Key Parameters:

o Compressive Strength: The maximum compressive stress a material can withstand before
failure.

o Compressive Modulus: A measure of the material's stiffness under compression.

Flexural Testing (Three-Point Bending)

o Standard: ASTM D790 (Standard Test Methods for Flexural Properties of Unreinforced and
Reinforced Plastics and Electrical Insulating Materials).

e Specimen: A rectangular bar of specified dimensions.

e Procedure: The specimen is placed on two supports and a load is applied to the center of the
specimen until it fractures or bends to a specified degree.

o Key Parameters:

o Flexural Strength: The maximum stress experienced by the material at its outermost fiber
on the convex or tension side.

o Flexural Modulus: A measure of the material's stiffness in bending.
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Impact Testing (1zod)

Standard: ASTM D256 (Standard Test Methods for Determining the Izod Pendulum Impact
Resistance of Plastics).

Specimen: A rectangular bar, typically with a V-notch.

Procedure: The specimen is clamped at one end and struck by a swinging pendulum. The
energy absorbed by the specimen in breaking is a measure of its impact strength.

Key Parameter:

o Impact Strength: The energy required to fracture a standard specimen.

Hardness Testing (Rockwell)

Standard: ASTM D785 (Standard Test Method for Rockwell Hardness of Plastics and
Electrical Insulating Materials).

Procedure: An indenter is forced into the surface of the material under a specific load. The
depth of indentation is measured to determine the Rockwell hardness number.

Key Parameter:

o Rockwell Hardness: A measure of the material's resistance to indentation.

Visualizing the Process and Chemistry

To further elucidate the processes involved in validating and understanding the mechanical

properties of these composites, the following diagrams are provided.

Experimental Workflow
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A generalized workflow for the synthesis and mechanical testing of formaldehyde-based

composites.

Signaling Pathways: Resin Formation and Curing

The mechanical properties of thermosetting composites are intrinsically linked to their chemical

structure, which is established during synthesis and curing. The following diagrams illustrate

the simplified reaction pathways for the formation of aniline formaldehyde, phenol

formaldehyde, and urea formaldehyde resins.

Aniline Formaldehyde Resin Synthesis
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Acid-catalyzed polymerization of aniline and formaldehyde leading to a cross-linked network.

Phenol Formaldehyde Resin Synthesis (Resole)

Phenoxide lon

Hydroxymethylphenol Condensation
(Intermediate) (Heat)

Formaldehyde

Click to download full resolution via product page
Base-catalyzed polymerization of phenol and formaldehyde to form a resole-type resin.

Urea Formaldehyde Resin Synthesis

Methylolureas Acid Condensation
(Intermediate) (Curing)
Formaldehyde
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Polymerization of urea and formaldehyde, followed by acid-catalyzed curing to form a
thermoset.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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